N-(furan-2-ylmethyl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[2-oxo-1-(oxolan-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H23N3O4S/c23-17(20-10-13-4-2-8-25-13)12-27-18-15-6-1-7-16(15)22(19(24)21-18)11-14-5-3-9-26-14/h2,4,8,14H,1,3,5-7,9-12H2,(H,20,23)
• InChI Key: CTNKQSDDMSXCSY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C3=C(CCC3)C(=NC2=O)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

N-(furan-2-ylmethyl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.47. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The arylmethylidene derivatives of furan-2(3H)-ones, related to N-(furan-2-ylmethyl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide, are significant for synthesizing various heterocyclic compounds. These compounds include pyrimidine and pyridazine structural fragments, which are analogues of nitrogen-containing bases of the pyrimidine series. Such compounds demonstrate biological activities, including plant-growth regulatory activity (Aniskova, Grinev, & Yegorova, 2017).

Decarboxylative Claisen Rearrangement Reactions

Furan-2-ylmethyl compounds are involved in decarboxylative Claisen rearrangement reactions. This process is significant for synthesizing 2,3-disubstituted heteroaromatic products. Such reactions demonstrate the versatility of these compounds in organic synthesis, contributing to the development of new chemical entities (Craig, King, Kley, & Mountford, 2005).

Antimicrobial Applications

Derivatives of furan-2-ylmethyl, such as those in the tetrahydropyrimidine–isatin hybrids, have been studied for their antimicrobial properties. These compounds were synthesized and screened for antibacterial, antifungal, and anti-tubercular activities, highlighting their potential use in developing new antimicrobial agents (Akhaja & Raval, 2012).

Development of Analgesics

Compounds like this compound are related to the synthesis of potential analgesics. Specifically, studies have explored the synthesis and evaluation of derivatives for their antinociceptive and anti-inflammatory properties, contributing to pain management research (Selvam, Karthik, Palanirajan, & Ali, 2012).